2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(4-isopropylphenyl)acetamide

• IUPAC Name: 2-(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C19H25N3O3/c1-13(2)14-6-8-15(9-7-14)20-16(23)12-22-17(24)19(21-18(22)25)10-4-3-5-11-19/h6-9,13H,3-5,10-12H2,1-2H3,(H,20,23)(H,21,25)
• InChI Key: MXUUBTSHTBUMCU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CN2C(=O)C3(CCCCC3)NC2=O
• Molecular Formula: C19H25N3O3
• Molecular Weight: 343.4 g/mol

Description

2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(4-isopropylphenyl)acetamide (also known as DIPA) is a compound that has been extensively studied in recent years due to its potential applications in various scientific research fields. DIPA has been found to possess a wide range of properties, from its ability to act as a catalyst in chemical reactions to its potential as a therapeutic agent.

Scientific Research Applications

• Supramolecular Arrangements in Cyclohexane-spirohydantoin Derivatives :

  • Subheading : Supramolecular Structures
  • Details : Research by Graus et al. (2010) explored the molecular and crystal structures of cyclohexane-spirohydantoin derivatives, including 8-methoxy-2,4-dioxo-1,3-diazaspiro[4.5]decane and related compounds. The study highlighted the role of substituents in determining the supramolecular arrangements of these crystals (Graus, Casabona, Uriel, Cativiela, & Serrano, 2010).

• Discovery of MK-3207 Potent CGRP Receptor Antagonist

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  • Subheading : Pharmacological Potential
  • Details : A study by Bell et al. (2010) identified MK-3207, a highly potent CGRP receptor antagonist with an improved pharmacokinetic profile, including increased solubility and oral bioavailability. This compound features a diazaspiro[4.5]decane core, similar to the compound (Bell et al., 2010).

• Synthesis of Gabapentin-based Compounds :

  • Subheading : Gabapentin Derivatives
  • Details : Amirani Poor et al. (2018) reported on the synthesis of N-cyclohexyl-3-oxo-2-(3-oxo-2-azaspiro[4.5]decan-2-yl)-3-arylpropanamides and related compounds. This study is important for understanding the synthetic pathways and molecular properties of compounds with the azaspiro[4.5]decane structure (Amirani Poor, Darehkordi, Anary‐Abbasinejad, & Mohammadi, 2018).

• Novel Spirothiazolidinone Derivatives :

  • Subheading : Antiviral Activity
  • Details : Apaydın et al. (2020) synthesized and evaluated a series of N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide derivatives for antiviral activity. This research is relevant for understanding the biological activity of spirothiazolidinone compounds, which are structurally related to the compound (Apaydın, Loy, Stevaert, & Naesens, 2020).

• Antidiabetic Activity of Spiropyrazolinium Salts :

  • Subheading : Antidiabetic Properties
  • Details : Kayukova et al. (2022) investigated the antidiabetic activity of 2-aminospiropyrazolinium salts, including 2-amino-1,5-diazaspiro[4.5]dec-1-en-5-ium. The study provides insights into the potential therapeutic applications of compounds with diazaspiro[4.5]decane structures (Kayukova, Vologzhanina, Yergaliyeva, Baitursynova, Shulgau, & Sergazy, 2022).